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Compound of Interest

Compound Name: Hbv-IN-41

Cat. No.: B15137584

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and preparation of
Hbv-IN-41 (also known as compound 45) for in vitro and in vivo experiments. Hbv-IN-41 is a
potent, orally active inhibitor of the Hepatitis B Virus (HBV)[1][2][3]. This document offers a
guide for utilizing Hbv-IN-41 in preclinical research settings, focusing on practical laboratory
applications.

Physicochemical and Potency Data

A summary of the known quantitative data for Hbv-IN-41 is presented in Table 1. This
information is crucial for accurate experimental design and data interpretation.

Parameter Value Reference
Molecular Formula C1sH19CIFN503 [11[3]
Molecular Weight 407.83 g/mol

CAS Number 1967002-25-0

ECso (in vitro) 0.027 uM

Storage Temperature -20°C
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Experimental Protocols
Preparation of Stock Solutions for In Vitro Assays

For in vitro experiments, it is essential to prepare a high-concentration stock solution of Hbv-IN-
41 in a suitable solvent. Dimethyl sulfoxide (DMSO) is a common choice for dissolving
compounds with low aqueous solubility.

Materials:

Hbv-IN-41 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes
Protocol:

e Weighing the Compound: Accurately weigh the desired amount of Hbv-IN-41 powder in a
sterile microcentrifuge tube.

e Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve a high-
concentration stock solution (e.g., 10 mM or 20 mM).

» Dissolution: Vortex the solution thoroughly until the compound is completely dissolved.
Gentle warming in a water bath (37°C) may aid dissolution, but care should be taken to avoid
degradation.

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles
and store at -20°C.
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Hepatitis B Virus Life Cycle & Potential Drug Targets

Potential Targets for Hbv-IN-41
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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